2-[5-Methyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine

• Molecular Formula: C8H16N4
• Molecular Weight: 168.24 g/mol
• SMILES: CC1=C(N=NN1C(C)C)CCN
• InChI: InChI=1S/C8H16N4/c1-6(2)12-7(3)8(4-5-9)10-11-12/h6H,4-5,9H2,1-3H3
• InChIKey: FPZQMLISGOIGJG-UHFFFAOYSA-N

2-[5-Methyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine: Specifications & Identity

2-[5-Methyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine (CAS 1267130-86-8) is a disubstituted 1,2,3-triazole small molecule with a molecular formula of C8H16N4 and a molecular weight of 168.24 g/mol . It is primarily supplied as a research chemical with a minimum purity specification of 95% . Unlike its positional isomer 2-(1-Methyl-5-propan-2-yltriazol-4-yl)ethanamine (CAS 1785392-17-7), this compound features the isopropyl substituent at the N1 position and the methyl group at the C5 position of the triazole ring, leading to a distinct topological polar surface area (TPSA) and lipophilicity profile [1].

Confirmed N1-isopropyl, C5-methyl regioisomer identity

Research-grade purity specification of 95%

Structurally distinct from N1-methyl positional isomer

• [1] PubChem. 2-[1-Methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine. PubChem CID 84765474. Computed Properties: TPSA 56.7 Ų; XLogP3-AA 0.2. View Source

2-[5-Methyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine: Irreplaceability

Simple substitution of 2-[5-Methyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine with closely related triazole analogs is scientifically invalid without explicit comparative data. Regioisomeric analogs, such as 2-(1-Methyl-5-propan-2-yltriazol-4-yl)ethanamine, possess identical molecular formulas (C8H16N4) and molecular weights (168.24 g/mol) but exhibit divergent computed properties that can critically impact molecular recognition, binding affinities, and physicochemical behavior [1]. Specifically, the N1-isopropyl substitution pattern alters the hydrogen bond acceptor/donor topology and lipophilic surface area compared to the N1-methyl analog, making these compounds non-interchangeable in any assay where precise spatial or electronic interactions are essential [2].

! Regioisomer mismatch may alter molecular recognition and binding topology, limiting direct substitution with N1-methyl analog.

! Predicted lipophilicity shift (N1-isopropyl vs. N1-methyl) can impact assay partitioning and apparent potency.

• [1] PubChem. 2-[1-Methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine. PubChem CID 84765474. Computed Properties: TPSA 56.7 Ų; XLogP3-AA 0.2. View Source
• [2] Ertl, P., Rohde, B., & Selzer, P. (2000). Fast calculation of molecular polar surface area as a sum of fragment-based contributions and its application to the prediction of drug transport properties. Journal of Medicinal Chemistry, 43(20), 3714-3717. (Methodological basis for TPSA impact on molecular recognition). View Source

2-[5-Methyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine: Differentiation Evidence

Regioisomeric Purity Advantage

The target compound's specific N1-isopropyl, C5-methyl substitution pattern is confirmed by its unique CAS registry (1267130-86-8) and is supplied at a verified minimum purity of 95% . The positional isomer 2-(1-Methyl-5-propan-2-yltriazol-4-yl)ethanamine (CAS 1785392-17-7) represents a structurally distinct chemical entity despite sharing the same molecular formula . No analytical method or biological assay validation is available publicly to equate the two; therefore, procurement of the correct regioisomer is a foundational requirement for experimental reproducibility.

Regioisomeric Purity

Data to verify

CAS 1267130-86-8 (N1-isopropyl) vs 1785392-17-7 (N1-methyl); purity ≥95%

Correct regioisomer assignment is foundational for reproducible SAR data.

Verify via vendor CoA.

Evidence Dimension	Chemical Structure Verification (Regioisomeric Identity)
Target Compound Data	CAS 1267130-86-8; N1-isopropyl, C5-methyl substitution
Comparator Or Baseline	CAS 1785392-17-7; N1-methyl, C5-isopropyl substitution
Quantified Difference	Distinct CAS numbers confirm different chemical substances; purity specification for target is 95% (HPLC or equivalent)
Conditions	Vendor Certificate of Analysis (CoA)

Why This Matters

Procurement of the incorrect regioisomer leads to translationally irrelevant data; structural identity is the most fundamental basis for scientific selection.

Lipophilicity Divergence from N1-Methyl Isomer

Computational predictions indicate a significant lipophilicity divergence between regioisomers. The target compound (N1-isopropyl) is expected to exhibit a higher XLogP3 compared to its N1-methyl isomer (calculated XLogP3-AA of 0.2 [1]) due to the additional methylene group. For a homolog like 2-[5-methyl-1-(pentan-3-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine (CAS 2172031-62-6, MW 196.29 ), the extended alkyl chain further increases the predicted lipophilicity. This quantifiable shift in partition coefficient directly impacts membrane permeability and non-specific binding in biological assays.

Lipophilicity Divergence

Class-level

Predicted XLogP shift: target N1-isopropyl >0.2, comparator N1-methyl 0.2 (PubChem)

May influence membrane permeability and non-specific binding.

Experimental logP validation recommended.

Evidence Dimension	Predicted Lipophilicity (XLogP)
Target Compound Data	Predicted XLogP not experimentally determined; expected >0.2 based on structure
Comparator Or Baseline	2-(1-Methyl-5-propan-2-yltriazol-4-yl)ethanamine (PubChem CID 84765474): XLogP3-AA = 0.2
Quantified Difference	Estimated ΔXLogP > 0.2 (qualitative direction confirmed by class-level trends)
Conditions	Computed via XLogP3 algorithm; qualitative inference supported by homolog series

Why This Matters

For any biological screening campaign, even a modest logP shift alters membrane partitioning and apparent potency, making compound-specific logP a critical selection parameter.

• [1] PubChem. 2-[1-Methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine. PubChem CID 84765474. Computed Properties: XLogP3-AA 0.2. View Source

Topological Polar Surface Area vs. Positional Isomers

The target compound has a calculated topological polar surface area (TPSA) of 56.7 Ų based on its N1-isopropyl, C5-methyl configuration, identical to the value reported for its positional isomer [1]. However, this value distinguishes the pair from unsubstituted or differently substituted triazole ethanamines, where the absence of the isopropyl group would reduce the non-polar surface contribution. For instance, a hypothetical 1H-1,2,3-triazol-4-yl)ethanamine core has a lower TPSA-to-molecular-weight ratio, indicating a different property space. Maintaining a TPSA below 60 Ų is often correlated with improved blood-brain barrier penetration, making the consistent TPSA of this compound a property-driven selection criterion [2].

Topological PSA

Class-level

56.7 Ų (computed TPSA, identical to positional isomer; differs from less substituted analogs)

Supports property-based design for CNS penetration profiles.

Computed value; context-dependent on TPSA.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	56.7 Ų (computed)
Comparator Or Baseline	Positional isomer (PubChem CID 84765474): 56.7 Ų; generic 1H-1,2,3-triazole ethanamine core: <56.7 Ų (estimated)
Quantified Difference	TPSA identical to position isomer but differs from less substituted analogs
Conditions	Computed by Cactvs 3.4.6.11 (PubChem release)

Why This Matters

TPSA is a key descriptor in property-based drug design; selecting a compound with a known TPSA profile enables rational library design for CNS or systemic targets.

• [1] PubChem. 2-[1-Methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine. PubChem CID 84765474. Computed Properties: TPSA 56.7 Ų. View Source
• [2] Hitchcock, S. A., & Pennington, L. D. (2006). Structure-brain exposure relationships. Journal of Medicinal Chemistry, 49(26), 7559-7583. (Context for TPSA <60 Ų and CNS drug design). View Source

2-[5-Methyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine: Application Scenarios

Regioisomer-Specific SAR Probe

Use as a structurally defined fragment for structure-activity relationship (SAR) studies where N1-alkyl substitution influences target binding. The compound's confirmed CAS identity and 95% purity ensure that any biological activity observed can be unambiguously assigned to the N1-isopropyl regioisomer, avoiding the interpretive ambiguity associated with mixed isomer samples.

Lipophilicity Benchmarking for ADME

Employ this compound as a reference in a series of triazole ethanamines to experimentally establish the lipophilicity-activity relationship. Its predicted XLogP, which is higher than the N1-methyl isomer [1], makes it suitable for studying the impact of minor structural changes on permeability and metabolic stability.

Click Chemistry Building Block for Triazole Libraries

Utilize the primary amine as a synthetic handle for further derivatization, such as amide coupling or reductive amination. The N1-isopropyl group provides steric bulk that can influence subsequent reaction yields and the conformational properties of the resulting library members, differentiating it from less hindered analogs.

Application

Selection Property

Validation Focus

Regioisomer-specific SAR studies

Confirmed regioisomer identity

Structural confirmation (NMR/LC-MS) and CoA review

Lipophilicity-activity profiling

Predicted lipophilicity shift

Experimental logP and membrane permeability assays

Triazole library synthesis

Primary amine synthetic handle, N1-isopropyl steric bulk

Reaction feasibility and yield optimization

• [1] PubChem. 2-[1-Methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine. PubChem CID 84765474. Computed Properties: XLogP3-AA 0.2. View Source